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Compound of Interest

Compound Name: 5-Bromo-2-cyanobenzoic acid

Cat. No.: B1290365

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
your supplier before handling 5-Bromo-2-cyanobenzoic acid. All personnel handling this
chemical must be adequately trained in laboratory safety procedures.

Introduction

5-Bromo-2-cyanobenzoic acid (CAS No. 1032231-28-9) is a substituted aromatic carboxylic
acid that serves as a key intermediate in organic synthesis, particularly in the development of
novel pharmaceutical compounds and electronic materials.[1] Its molecular structure, featuring
a bromine atom, a cyano group, and a carboxylic acid moiety, imparts specific reactivity that
makes it a valuable building block. However, these functional groups also necessitate careful
handling due to the compound's potential hazards. This guide provides an in-depth overview of
the known safety information, handling precautions, and emergency procedures for 5-Bromo-
2-cyanobenzoic acid.

Hazard Identification and Classification

5-Bromo-2-cyanobenzoic acid is classified as a hazardous substance. The following
information is based on the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).
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Signal Word:Warning[2]

Pictogram:[2]

lwsalt text

Hazard Statements:[2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash hands thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

¢ P330: Rinse mouth.
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e P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Safety and Physical Data

The following tables summarize the available quantitative data for 5-Bromo-2-cyanobenzoic

acid. This information has been compiled from various supplier and chemical database

sources.

Table 1: Physical and Chemical Properties

Property Value Source(s)
CAS Number 1032231-28-9 [2][3]
Molecular Formula CsHaBrNO2 [2][4]
Molecular Weight 226.03 g/mol [5]
Appearance Solid, Off-white powder [4]

Melting Point Not available

Boiling Point Not available [6]

Flash Point Not available

Autoignition Temperature Not available

Solubility

Moderately soluble in polar

solvents

[4]
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Table 2: Toxicological Data

Parameter Value Species Source(s)
LD50 (Oral) Not available
LD50 (Dermal) Not available
LC50 (Inhalation) Not available

Note: The absence of specific toxicological data underscores the need for cautious handling
and the prevention of exposure.

Experimental Protocols: Safe Handling and Disposal

Due to the hazardous nature of 5-Bromo-2-cyanobenzoic acid, strict adherence to
established laboratory protocols is essential. The following are generalized procedures for
handling this and similar hazardous solid organic acids.

General Handling Protocol

o Hazard Assessment: Before any new procedure, conduct a thorough risk assessment.[7]
Review the Safety Data Sheet and this guide.[8]

o Engineering Controls: All work with 5-Bromo-2-cyanobenzoic acid powder must be
conducted in a properly functioning certified laboratory chemical fume hood.[9][10]

» Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

o Eye Protection: Chemical splash goggles are required. A face shield should be worn when
there is a significant risk of splashing.[11][12]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) are
mandatory. Inspect gloves for any signs of degradation or punctures before use.[7][9]

o Body Protection: A fully buttoned, long-sleeved lab coat is required. For larger quantities or
when there is a higher risk of exposure, a chemical-resistant apron should be worn.[10]
[11]
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o Footwear: Closed-toe shoes must be worn at all times in the laboratory.[11]

o Dispensing: When weighing and dispensing the solid, do so in a fume hood to minimize the
inhalation of dust. Use appropriate tools (e.g., spatulas) and avoid creating dust clouds.

o Solution Preparation: When preparing solutions, always add the acid to the solvent slowly
and with stirring.[9] This is particularly important for exothermic dissolution processes.

o Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn.[9] Do not consume food or drink in the laboratory.[2]

Spill Response Protocol

In the event of a spill, follow these procedures. Distinguish between minor and major spills
based on the quantity and location of the spill and the associated hazards.

e Immediate Actions:
o Alert personnel in the immediate area of the spill.[13]

o If the spill is large, flammable, or in a poorly ventilated area, evacuate the laboratory and
call for emergency assistance.[14]

e For Minor Spills (Solid Powder):
o Ensure you are wearing the appropriate PPE as described in section 4.1.[15]

o Gently cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a
universal spill absorbent.[15][16] Do not use combustible materials like paper towels to
absorb the initial spill.

o Carefully sweep the absorbed material into a designated hazardous waste container.[15]
Avoid generating dust.

o Decontaminate the spill area with a suitable solvent (e.g., as recommended in the SDS),
followed by a thorough cleaning with soap and water.[14]

o Collect all cleanup materials in a sealed, properly labeled hazardous waste container.[13]
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e For Spills on Personnel:

(¢]

Immediately remove contaminated clothing.[13]

o Flush the affected skin area with copious amounts of water for at least 15 minutes using
an emergency shower.[13]

o If the chemical comes into contact with the eyes, flush with water for at least 15 minutes at
an emergency eyewash station, holding the eyelids open.[2]

o Seek immediate medical attention after any exposure.[13]

Waste Disposal Protocol

All waste containing 5-Bromo-2-cyanobenzoic acid must be treated as hazardous waste.

Containerization: Collect all solid waste (including contaminated consumables) in a clearly
labeled, sealed, and compatible hazardous waste container.[17]

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "5-Bromo-2-cyanobenzoic acid".[17]

o Storage: Store the waste container in a designated satellite accumulation area, segregated
from incompatible materials.[17]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office. Do not dispose of this chemical down the drain or in
the regular trash.[18] For brominated aromatic compounds, incineration at a licensed
hazardous waste facility is a common disposal method.[19]

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key safety and handling
workflows.
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Start: Prepare to handle
5-Bromo-2-cyanobenzoic acid

\

Review SDS and this guide.
Identify hazards:
- Harmful if swallowed
- Skin/eye/respiratory irritant

'

Evaluate experimental procedure:
- Weighing solid?
- Making solutions?
- Risk of splashes or dust?

\_ Hazard Agsessment

Always

Work in a certified
chemical fume hood

Wear chemical splash goggles.
Add face shield for splash risk.

Wear chemical-resistant gloves
(e.g., nitrile). Inspect before use.

Wear a fully buttoned lab coat.
Use a chemical-resistant apron
for larger quantities.

Wear closed-toe shoes.

\_ PPE Se¢lection )

Verify all PPE is correctly worn
and in good condition.

Proceed with experiment

\_ Final Check )

Figure 1: PPE Selection Workflow for Handling 5-Bromo-2-cyanobenzoic Acid

Click to download full resolution via product page

Figure 1: PPE Selection Workflow
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Minor spill of solid
5-Bromo-2-cyanobenzoic acid occurs

Alert personnel in the area

Don appropriate PPE:
- Goggles
- Gloves
- Lab coat

Cover spill with inert
absorbent material
(e.g., sand, vermiculite)

Carefully sweep absorbed
material into a hazardous
waste container

Decontaminate the area
with a suitable solvent and
then soap and water

Seal and label the hazardous
waste container for disposal

Spill cleanup complete

Figure 2: Minor Spill Response Workflow for 5-Bromo-2-cyanobenzoic Acid

Click to download full resolution via product page

Figure 2: Minor Spill Response Workflow
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Conclusion

5-Bromo-2-cyanobenzoic acid is a valuable chemical intermediate with defined hazards that
require stringent safety protocols. As a solid, it poses risks of irritation to the skin, eyes, and
respiratory system, and is harmful if ingested. The lack of comprehensive toxicological data
necessitates a conservative approach to handling, emphasizing the consistent use of
engineering controls and appropriate personal protective equipment. By following the
guidelines outlined in this technical guide, researchers and drug development professionals
can mitigate the risks associated with this compound and ensure a safe laboratory
environment. Always prioritize safety and consult the official Safety Data Sheet for the most
current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 5-Bromo-2-
cyanobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290365#5-bromo-2-cyanobenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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